N-[4-(aminosulfonyl)phenyl]-2-(2-naphthylthio)acetamide

• IUPAC Name: 2-naphthalen-2-ylsulfanyl-N-(4-sulfamoylphenyl)acetamide
• InChI: InChI=1S/C18H16N2O3S2/c19-25(22,23)17-9-6-15(7-10-17)20-18(21)12-24-16-8-5-13-3-1-2-4-14(13)11-16/h1-11H,12H2,(H,20,21)(H2,19,22,23)
• InChI Key: CLGIEBAJPWNQPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)SCC(=O)NC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol

Description

N-[4-(aminosulfonyl)phenyl]-2-(2-naphthylthio)acetamide, commonly known as ANTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and industrial chemistry. ANTA is a sulfonamide-based compound that has been synthesized using various methods and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of ANTA involves its ability to inhibit the activity of certain enzymes and proteins. ANTA has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a crucial role in the regulation of pH in the body. ANTA has also been shown to inhibit the activity of metalloproteinases, enzymes that play a crucial role in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
ANTA has been shown to have various biochemical and physiological effects. Studies have indicated that ANTA can induce apoptosis, a process of programmed cell death, in cancer cells. ANTA has also been shown to inhibit the formation of reactive oxygen species, which can cause oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

ANTA has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. ANTA is also readily available and can be obtained from various commercial sources. However, ANTA has certain limitations for lab experiments. It is a sulfonamide-based compound and can interfere with the activity of other sulfonamide-based compounds. ANTA is also a relatively new compound, and its long-term effects are still unknown.

Future Directions

There are several future directions for the study of ANTA. In the field of medicine, ANTA can be further studied for its potential applications in the treatment of various types of cancer and Alzheimer's disease. ANTA can also be studied for its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases. In the field of agriculture, ANTA can be further studied for its potential applications as a herbicide and as a growth regulator for crops. ANTA can also be studied for its potential applications in the field of industrial chemistry, such as its ability to act as a corrosion inhibitor for various metals.
Conclusion:
In conclusion, ANTA is a sulfonamide-based compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and industrial chemistry. ANTA has been synthesized using various methods and has shown promising results in various scientific studies. ANTA has several advantages for lab experiments but also has certain limitations. There are several future directions for the study of ANTA, and further research is needed to fully understand its potential applications.

Scientific Research Applications

ANTA has been extensively studied for its potential applications in various fields of scientific research. In the field of medicine, ANTA has shown promising results as an anticancer agent, with studies indicating its ability to inhibit the proliferation of cancer cells. ANTA has also been studied for its potential applications in the treatment of Alzheimer's disease, with studies indicating its ability to inhibit the formation of amyloid plaques in the brain.
In the field of agriculture, ANTA has been studied for its potential applications as a herbicide, with studies indicating its ability to inhibit the growth of weeds. ANTA has also been studied for its potential applications in industrial chemistry, with studies indicating its ability to act as a corrosion inhibitor.